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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Methylheptanal, tailored for researchers, scientists, and professionals in drug development.

Core Compound Characteristics

2-Methylheptanal is an organic compound classified as an aldehyde. Its chemical structure
and properties are of interest in various chemical synthesis and research applications.

Data Presentation: Physicochemical Properties

The quantitative data for 2-Methylheptanal are summarized in the table below, providing a
clear reference for its fundamental properties.
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Property Value Source
Molecular Formula C8H160 [1112][3]
Molecular Weight 128.21 g/mol [11[2][41[5]
Density 0.809 g/cm? [3]

Boiling Point 163 °C at 760 mmHg [3]

Flash Point 42.2 °C [3]

Water Solubility Slightly soluble [3]

Vapor Pressure 2.11 mmHg at 25°C [3]

CAS Registry Number 16630-91-4 [2]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 2-
Methylheptanal are highly specific and typically found within proprietary laboratory procedures
or detailed in primary scientific literature that is not readily accessible through general web
searches. The following section outlines a generalized experimental workflow for the
characterization of a liquid aldehyde like 2-Methylheptanal, which would be standard practice

in a research setting.
General Characterization Workflow:

o Sample Acquisition: Obtain a commercial sample of 2-Methylheptanal or synthesize it via
an appropriate chemical reaction, such as the oxidation of the corresponding primary

alcohol.

« Purification: If synthesized, the crude product would be purified, commonly using distillation,
owing to its liquid state and boiling point.

e Structural Confirmation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be
acquired to confirm the carbon-hydrogen framework and the presence of the aldehyde
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functional group.

o Mass Spectrometry (MS): Electron ionization mass spectrometry would be used to
determine the molecular weight and fragmentation pattern, confirming the molecular
formula.[6]

o Infrared (IR) Spectroscopy: An IR spectrum would be recorded to identify the characteristic
C=0 stretch of the aldehyde group (typically around 1730-1705 cm™1).

e Purity Analysis:

o Gas Chromatography (GC): A GC analysis would be performed to determine the purity of
the compound and to identify any potential impurities.[6] The Kovats retention index is a
key metric derived from this analysis.[1]

e Physicochemical Property Measurement:
o Density: Measured using a pycnometer or a digital density meter.

o Boiling Point: Determined experimentally using distillation apparatus under controlled
pressure.

Visualizations: Logical Workflow

The following diagram illustrates a conceptual workflow for the identification and
characterization of an organic compound such as 2-Methylheptanal.
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Conceptual workflow for compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049883#2-methylheptanal-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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